Cas no 69838-89-7 (4-Methoxy-7-13C-benzoic Acid)

4-Methoxy-7-13C-benzoic Acid Properties

Names and Identifiers

• Benzoic-carboxy-13C acid, 4-methoxy- (9CI)
• 4-Methoxy-[7-13C]-benzoic Acid
• 4-Methoxy-[7-13C]-be
• 4-methoxy-<7-13C>benzoic acid
• 4-Methoxybenzoic acid-
• A-13C
• p-anisic acid-13C-carboxy
• p-Anisic acid-carboxy-13C
• 69838-89-7
• 4-Methoxybenzoic acid-alpha-13C, 99 atom % 13C
• AKOS030242683
• DTXSID20481014
• +Expand

• MDL： MFCD00084016
• InChIKey： ZEYHEAKUIGZSGI-VJJZLTLGSA-N
• Inchi： InChI=1S/C8H8O3/c1-11-7-4-2-6(3-5-7)8(9)10/h2-5H,1H3,(H,9,10)/i8+1
• SMILES： COC1=CC=C(C=C1)[13C](=O)O

Computed Properties

• Exact Mass: 153.05100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 153.050698948g/mol
• Heavy Atom Count: 11
• Complexity: 136
• Isotope Atom Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• LogP: 1.39340
• PSA: 46.53000
• Boiling Point: Not available
• Melting Point: 183-184 °C(lit.)
• Vapor Pressure: Not available
• Flash Point: Not available
• Density: 1.2±0.1 g/cm3